Cas no 1895017-33-0 (2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid
• CAS No: 1895017-33-0
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6028833
• PubChem ID: 117107722
• Update Time: 2025-05-20

2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid
• EN300-1758397
• 2-{1-[2-(dimethylamino)-4-fluorophenyl]cyclopropyl}acetic acid
• 1895017-33-0

• Inchi： 1S/C13H16FNO2/c1-15(2)11-7-9(14)3-4-10(11)13(5-6-13)8-12(16)17/h3-4,7H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key： SDUMBZNMFJVUKQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid

Professional Introduction to 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic Acid (CAS No. 1895017-33-0)

2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid, with the chemical identifier CAS No. 1895017-33-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a cyclopropyl ring fused with a phenyl group, coupled with an amino substituent and a fluorine atom, makes it a promising candidate for further investigation.

The< strong>structure of 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid presents a rich scaffold for medicinal chemists to explore. The cyclopropyl moiety is known for its ability to enhance metabolic stability and binding affinity, while the fluorine atom can modulate pharmacokinetic properties. Additionally, the dimethylamino group contributes to the compound's basicity, which is often exploited in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The< strong>pharmacological potential of 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid has been explored in several preclinical studies. Its unique structural features suggest that it may interact with multiple biological targets, making it a versatile tool for drug design.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The< strong>cyclopropyl ring and< strong>fluorophenyl group provide a robust platform for further functionalization, allowing chemists to tailor the properties of the final drug candidates. This flexibility is particularly valuable in the context of modern drug discovery, where precision and efficiency are paramount.

The< strong>fluorine atom in 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid is particularly noteworthy due to its ability to influence both the electronic and steric properties of the molecule. Fluorinated compounds are widely recognized for their enhanced binding affinity and metabolic stability, making them attractive candidates for clinical development. Recent studies have demonstrated that fluorine substitution can significantly improve the pharmacokinetic profile of drug candidates, thereby increasing their therapeutic efficacy.

The< strong,dimethylamino group in this compound also plays a crucial role in its pharmacological behavior. This group contributes to the molecule's basicity, which can be exploited in the design of drugs that require interaction with acidic biological targets. Additionally, the dimethylamino group can enhance solubility and bioavailability, which are critical factors in drug development.

In conclusion, 2-{1-2-(dimethylamino)-4-fluorophenylcyclopropyl}acetic acid (CAS No. 1895017-33-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropyl ring, fluorophenyl group, and dimethylamino substituent, make it an attractive candidate for further investigation. As research in this area continues to evolve, it is likely that this compound will play an important role in the development of novel therapeutic agents.